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Compound of Interest

Compound Name: Fmoc-N-Me-Ile-OH

Cat. No.: B557328 Get Quote

Fmoc-N-Me-Ile-OH is an essential building block in the synthesis of peptides with N-

methylated backbones. The incorporation of N-methylated amino acids can confer several

advantageous properties to peptides, including enhanced metabolic stability, increased cell

permeability, and improved conformational control. The solubility of Fmoc-amino acids in the

synthesis solvent, typically DMF, is paramount for achieving efficient and complete coupling

reactions, thereby ensuring high purity and yield of the target peptide.

Solubility Data of Fmoc-N-Me-Ile-OH and Related
Compounds in DMF
Quantitative solubility data for Fmoc-N-Me-Ile-OH in DMF is not extensively documented in

peer-reviewed literature. However, information from commercial suppliers provides a valuable

baseline. The following table summarizes the available solubility information for Fmoc-N-Me-
Ile-OH and structurally similar N-methylated amino acids.
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Compound
Molecular
Weight (
g/mol )

Solvent
Reported
Solubility

Molar
Concentrati
on (M)

Source

Fmoc-N-Me-

Ile-OH
367.44 DMF

"clearly

soluble" (1

mmole in 2

ml)

≥ 0.5 M [1]

Fmoc-N-Me-

Val-OH
353.41 DMF

"clearly

soluble" (1

mmole in 2

ml)

≥ 0.5 M [1]

This data indicates that Fmoc-N-Me-Ile-OH has a solubility of at least 0.5 M in DMF at room

temperature, which is generally sufficient for standard solid-phase peptide synthesis protocols.

Factors Influencing Solubility
The solubility of Fmoc-N-methylated amino acids in DMF is influenced by several factors.

Understanding these can aid in troubleshooting and optimizing peptide synthesis.

N-Methylation: The presence of a methyl group on the amide nitrogen disrupts the

intermolecular hydrogen bonding that can lead to aggregation in non-methylated Fmoc-

amino acids, often resulting in increased solubility in organic solvents.

Amino Acid Side Chain: The hydrophobicity and steric bulk of the amino acid side chain play

a significant role. While isoleucine has a hydrophobic side chain, the overall solubility is a

balance between the polar carbamate and carboxylic acid groups and the nonpolar Fmoc

and side-chain groups.

Solvent Purity: The presence of water or other impurities in DMF can affect the solubility of

Fmoc-amino acids. It is crucial to use high-purity, anhydrous DMF for peptide synthesis.

Temperature: The solubility of most solids in liquids increases with temperature. Gentle

warming can be employed to dissolve Fmoc-amino acids that exhibit poor solubility at room
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temperature. However, prolonged exposure to elevated temperatures should be avoided to

prevent degradation.

Presence of Other Reagents: The concentration of coupling reagents, bases, and other

additives in the synthesis mixture can influence the solubility of the Fmoc-amino acid.

Below is a diagram illustrating the interplay of these factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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